Cas no 946261-41-2 (2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide)

• Product Name: 2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide
• CAS No: 946261-41-2
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 6525530
• Update Time: 2025-06-07

2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide
• N-(1-phenylethyl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C19H18N2O2/c1-14(15-8-4-2-5-9-15)20-19(22)13-17-12-18(23-21-17)16-10-6-3-7-11-16/h2-12,14H,13H2,1H3,(H,20,22)
• InChI Key： CGJIXCKGUXPFAD-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)CC1C=C(C2=CC=CC=C2)ON=1

Computed Properties

• Exact Mass: 306.137
• Monoisotopic Mass: 306.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Additional information on 2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide

Comprehensive Overview of 2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide (CAS No. 946261-41-2)

The compound 2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide (CAS No. 946261-41-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2-oxazole core and a phenylethyl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors. This article delves into the properties, synthesis, and emerging applications of this compound, addressing common queries and trends in the field.

One of the most frequently searched topics related to 2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide is its role in drug discovery. The compound's oxazole ring is known for its stability and versatility, making it a valuable building block in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and inflammatory diseases. Additionally, its acetamide moiety enhances its solubility and bioavailability, critical factors in drug development. These attributes align with the growing demand for small-molecule therapeutics, a hot topic in modern pharmacology.

Another area of interest is the synthetic pathways for CAS No. 946261-41-2. Organic chemists often search for efficient and scalable methods to produce this compound. One common approach involves the condensation of 5-phenyl-1,2-oxazole-3-carboxylic acid with 1-phenylethylamine, followed by amide bond formation. Innovations in green chemistry have also influenced its synthesis, with researchers exploring catalytic methods to reduce waste and improve yields. Such advancements resonate with the broader scientific community's focus on sustainable synthesis, a trend driven by environmental concerns.

The compound's structural analogs are another hot topic, as they often exhibit varied biological activities. For instance, modifications to the phenyl or oxazole groups can alter its binding affinity to specific targets. This flexibility has led to its inclusion in high-throughput screening libraries, where it serves as a starting point for optimizing lead compounds. The rise of AI-driven drug design has further amplified interest in such molecules, as computational models can predict their interactions with unprecedented accuracy.

Beyond pharmaceuticals, 2-(5-phenyl-1,2-oxazol-3-yl)-N-(1-phenylethyl)acetamide has potential applications in material science. Its aromatic and heterocyclic components contribute to its thermal stability, making it a candidate for polymeric materials or organic electronics. Researchers are also investigating its use as a fluorescent probe, leveraging its unique optical properties for imaging and diagnostics. These interdisciplinary applications highlight its versatility and align with the increasing convergence of chemistry and technology.

In summary, CAS No. 946261-41-2 represents a multifaceted compound with broad relevance in science and industry. Its pharmacological potential, synthetic adaptability, and material applications make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.